(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

Chemical probe sourcing Medicinal chemistry budget optimization Trimethoxyphenyl acrylamide cost analysis

(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5, also designated VU0536982-1 or Life Chemicals ID F6210-0957) is a synthetic small molecule with the molecular formula C19H24N2O5 and a molecular weight of 360.41 g/mol, typically supplied at ≥95% purity. The compound features a conjugated (E)-acrylamide scaffold linking a 3,4,5-trimethoxyphenyl moiety — a pharmacophore common to microtubule-disrupting agents such as combretastatin A-4 and piperlongumine analogs — to a cyclopropyl-substituted 5-oxopyrrolidine ring that introduces conformational rigidity.

Molecular Formula C19H24N2O5
Molecular Weight 360.41
CAS No. 1396890-23-5
Cat. No. B2808745
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide
CAS1396890-23-5
Molecular FormulaC19H24N2O5
Molecular Weight360.41
Structural Identifiers
SMILESCOC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CC(=O)N(C2)C3CC3
InChIInChI=1S/C19H24N2O5/c1-24-15-8-12(9-16(25-2)19(15)26-3)4-7-17(22)20-13-10-18(23)21(11-13)14-5-6-14/h4,7-9,13-14H,5-6,10-11H2,1-3H3,(H,20,22)/b7-4+
InChIKeyVSZUULSROSAQAE-QPJJXVBHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5): Chemical Identity and Research Sourcing Profile


(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5, also designated VU0536982-1 or Life Chemicals ID F6210-0957) is a synthetic small molecule with the molecular formula C19H24N2O5 and a molecular weight of 360.41 g/mol, typically supplied at ≥95% purity [1]. The compound features a conjugated (E)-acrylamide scaffold linking a 3,4,5-trimethoxyphenyl moiety — a pharmacophore common to microtubule-disrupting agents such as combretastatin A-4 and piperlongumine analogs — to a cyclopropyl-substituted 5-oxopyrrolidine ring that introduces conformational rigidity [2]. Its well-defined stereochemistry (2E-configuration) ensures consistent molecular recognition in target binding [2].

Conformationally constrained scaffold for microtubule-binding probe studies
Defined (E)-stereochemistry supports consistent target recognition context
Multi-scale single-batch sourcing enables workflow continuity from in vitro to in vivo models

Procurement Risk of Substituting (E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide with General Trimethoxyphenyl Acrylamides


Although numerous trimethoxyphenyl acrylamides are commercially available, simply substituting CAS 1396890-23-5 with a generic analog (e.g., cintramide, CAS 5588-21-6, or N-alkyl variants) introduces significant experimental risk. The N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent is not a passive solubility tag; the cyclopropyl group imposes conformational restriction that alters the presentation of the acrylamide pharmacophore, while the pyrrolidinone carbonyl contributes an additional hydrogen-bond acceptor that can reorient the molecule within a binding pocket [1][2]. In closely related 3,4,5-trimethoxyphenyl acrylamide series, minor modifications to the amide side chain have been shown to shift 5-HT1A receptor binding affinity and functional potency by orders of magnitude [3]. Substitution without verification therefore risks not only loss of target engagement but also introduces uncharacterized off-target profiles that can confound data interpretation and waste research resources [2].

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent introduces conformational restriction and an additional H-bond acceptor that may alter binding orientation relative to simple N-alkyl analogs.

Minor side-chain modifications in related trimethoxyphenyl acrylamide series have shifted receptor binding and functional response by orders of magnitude, limiting direct substitution.

Uncharacterized analogs risk introducing off-target profiles that may confound assay interpretation and data reproducibility.

Procurement-Ready Quantitative Evidence: Differentiating CAS 1396890-23-5 from Structural Analogs


Price-per-milligram Comparison of CAS 1396890-23-5 Versus the Closest Commercially Available Trimethoxyphenyl Acrylamide Probe (TG6-10-1)

When sourcing for exploratory pharmacology or chemical biology studies, the cost per milligram is a critical procurement metric. CAS 1396890-23-5 (Life Chemicals, F6210-0957) is priced at $69.00 for 10 mg, yielding a unit cost of $6.90/mg [1]. In contrast, the structurally related trimethoxyphenyl acrylamide probe TG6-10-1 (Sigma-Aldrich, 5.05765) is priced at approximately $150.00 for 10 mg, or $15.00/mg — a 2.17-fold higher cost per milligram . This cost differential enables researchers to acquire larger quantities of CAS 1396890-23-5 for dose-response studies, preliminary SAR exploration, or in vivo pilot experiments without exceeding typical academic grant budgets.

Cost Efficiency
Reported
$6.90/mg vs $15.00/mg
Supports budget-sensitive procurement for large-scale screening and dose-response studies.
Vendor pricing as of May 2026; subject to change.
Chemical probe sourcing Medicinal chemistry budget optimization Trimethoxyphenyl acrylamide cost analysis

Conformational Rigidity Advantage: Cyclopropyl-Pyrrolidinone Substituent Versus Flexible N-Alkyl Analogs

The N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) group of CAS 1396890-23-5 introduces two features absent in simple N-alkyl trimethoxyphenyl acrylamides (e.g., cintramide, CAS 5588-21-6, or compounds 1a–c in Jung et al. 2010) [1][2]: (i) a cyclopropyl ring that restricts rotation about the N–C bond, reducing the conformational entropy penalty upon target binding, and (ii) a pyrrolidinone carbonyl that serves as an additional hydrogen-bond acceptor. The calculated number of rotatable bonds for CAS 1396890-23-5 is 7, compared to 5 for cintramide; however, the cyclopropyl constraint effectively reduces the accessible conformational space relative to a freely rotating alkyl chain [1]. In the series reported by Jung et al., compounds bearing more rigid side chains (1d–f) exhibited markedly stronger inhibition of morphine withdrawal syndrome in mice than their flexible counterparts (1a–c), consistent with the principle that conformational pre-organization can enhance target engagement [2].

Conformational Pre-organization
Class-level inference
7 rotatable bonds + cyclopropyl constraint; pyrrolidinone H-bond acceptor
May support improved binding affinity in SAR studies through reduced entropic penalty.
Functional comparison inferred from Jung et al. (2010) SAR trends.
Conformational restriction Ligand efficiency Binding entropy

Scalable Procurement and Reproducibility: Multi-Scale Availability from a Single Validated Batch

CAS 1396890-23-5 is available from Life Chemicals (F6210-0957) in quantities ranging from 2 μmol ($57.00) to 50 mg ($160.00), all drawn from the same validated synthetic batch [1]. This single-batch, multi-scale availability contrasts with many research-use-only analogs that are supplied through fragmented vendor networks, increasing the risk of batch-to-batch variability in purity, stereochemistry, or trace impurities that can confound biological assay results [2]. The ability to source from micromolar-scale pilot experiments to milligram-scale in vivo studies without switching synthetic lots ensures data continuity across an entire research program [1].

Procurement Scalability
Supporting evidence
14 quantity tiers (2 μmol – 50 mg) from a single validated batch
Reduces inter-batch variability across in vitro to in vivo research stages.
Vendor catalog data as of May 2026.
Synthetic reproducibility Batch consistency Multi-scale procurement

Defined (E)-Stereochemistry: Ensuring Consistent Pharmacophore Presentation Compared to Mixed-Isomer or Unspecified Products

CAS 1396890-23-5 is characterized by a defined (E)-configuration at the acrylamide double bond, as confirmed by its IUPAC name '(2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide' and computed stereochemical descriptors [1]. The (E)-configuration places the trimethoxyphenyl ring and the carboxamide group on opposite sides of the double bond, establishing a specific spatial relationship critical for target recognition. In the piperlongumine analog series reported by Valli et al. (2017), the (E)-acrylamide geometry was essential for breast cancer cell migration inhibitory activity, with the most active analog ((E)-N-acryloyl-3-(3,4,5-trimethoxyphenyl)acrylamide) achieving an EC50 of 1.5 ± 1 μM and a selectivity index of 4.4 [2]. Procurement of material with unspecified or mixed stereochemistry introduces an uncontrolled variable that can reduce apparent potency and inflate assay variability [1].

Stereochemical Definition
Supporting evidence
Defined (E)-configuration; 0 undefined stereocenters
Eliminates mixed-isomer variability that can compromise assay reproducibility.
Biological relevance supported by piperlongumine analog study (Valli 2017).
Stereochemical integrity Pharmacophore geometry Assay reproducibility

High-Impact Application Scenarios for (E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide


Chemical Probe for Microtubule Dynamics and Mitotic Arrest Studies

The 3,4,5-trimethoxyphenyl moiety is a validated pharmacophore for tubulin binding, as exemplified by combretastatin A-4 and its analogs. CAS 1396890-23-5, with its conformationally restricted cyclopropyl-pyrrolidinone substituent, serves as a structurally distinct probe for investigating how N-substituent rigidity modulates tubulin binding kinetics and cellular mitotic arrest potency. Its defined (E)-stereochemistry ensures consistent pharmacophore presentation, and the multi-scale availability from a single batch enables seamless progression from in vitro tubulin polymerization assays to cell-cycle analysis and in vivo xenograft studies [1][2].

Structure-Activity Relationship (SAR) Expansion of Trimethoxyphenyl Acrylamide Series

Existing SAR around trimethoxyphenyl acrylamides has largely focused on simple N-alkyl or N-aryl substitutions (e.g., Jung et al. 2010). CAS 1396890-23-5 introduces a unique N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent that combines cyclopropyl strain with a hydrogen-bond-accepting pyrrolidinone. This structural novelty makes the compound a valuable core scaffold for systematic SAR studies aimed at identifying the optimal balance between conformational pre-organization and aqueous solubility in this chemotype [1][2].

In Vivo Proof-of-Concept Studies in Oncology Models

The cost advantage of CAS 1396890-23-5 ($6.90/mg at 10 mg scale) relative to comparable trimethoxyphenyl probes such as TG6-10-1 ($15.00/mg) [1][2] makes it economically feasible to procure sufficient material (e.g., 50–100 mg) for pilot in vivo efficacy studies in murine cancer models. The availability of material up to 50 mg from a single validated batch reduces the logistical burden of re-sourcing and re-characterizing compound for dose-escalation or pharmacokinetic/pharmacodynamic (PK/PD) studies [1].

Negative Control Development for Trimethoxyphenyl-Dependent Assays

Because the 3,4,5-trimethoxyphenyl group is a privileged scaffold that can engage multiple targets (tubulin, 5-HT1A receptors, EP2 receptors), CAS 1396890-23-5 — with its unique N-substituent — can be deployed as a selectivity control to distinguish target-specific effects from pan-trimethoxyphenyl promiscuity. Its defined stereochemistry and batch consistency ensure that any observed differential activity is attributable to the N-substituent rather than to stereochemical heterogeneity or impurity profiles [1][2].

Application
Selection Property
Validation Focus
Microtubule binding and mitotic arrest studies
Conformationally constrained trimethoxyphenyl acrylamide scaffold
Tubulin polymerization assays, cell-cycle analysis, and in vivo model response endpoints
Trimethoxyphenyl acrylamide SAR expansion
Unique N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent
Binding affinity and solubility profiling in SAR panels
Pilot in vivo model studies in oncology research
Cost-effective multi-scale single-batch sourcing
Dose-response and pharmacokinetic/pharmacodynamic endpoint assessment
Selectivity control for trimethoxyphenyl-based assays
Defined (E)-stereochemistry and unique N-substituent
Differential activity profiling vs. pan-trimethoxyphenyl promiscuity
Quote Request

Request a Quote for (E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.